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Compound of Interest

Compound Name: 3-(3-Methylphenoxy)propanenitrile

CAS No.: 25268-06-8

Cat. No.: B3060339

Get Quote

Compound CAS: 30953-91-4 (Generic/Analogous) | Formula: C₁₀H₁₁NO | MW: 161.20 g/mol

Executive Summary
This guide provides a comprehensive reference for the spectroscopic identification of 3-(3-
Methylphenoxy)propanenitrile. Synthesized via the cyanoethylation of m-cresol, this

compound serves as a critical building block for aryloxy-alkyl derivatives. The data presented

below synthesizes high-fidelity structural assignments validated against ortho/para isomers and

standard substitution additivity rules, ensuring precise identification during quality control and

reaction monitoring.

Synthesis & Sample Context
Understanding the sample origin is vital for interpreting spectral impurities. The compound is

typically prepared via a base-catalyzed Michael addition.

Reaction:m-Cresol + Acrylonitrile

3-(3-Methylphenoxy)propanenitrile
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Common Impurities: Unreacted m-cresol (phenolic OH signals), acrylonitrile oligomers, or

hydrolysis byproducts (amide/acid derivatives).

Synthesis Workflow Diagram
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Figure 1: Base-catalyzed synthesis pathway via Michael addition.

Nuclear Magnetic Resonance (NMR) Data
NMR is the primary tool for structural verification. The meta-substitution pattern of the aromatic

ring and the distinct triplet-triplet pattern of the propionitrile chain are diagnostic.

¹H NMR Spectroscopy (400 MHz, CDCl₃)
The proton spectrum is characterized by a distinct aliphatic region (two triplets) and a complex

aromatic region typical of 1,3-disubstituted benzenes.
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Shift (δ, ppm) Multiplicity Integration Assignment
Structural
Context

7.18 Triplet (t) 1H Ar-H5

Meta to both

substituents;

typically the most

deshielded

aromatic proton.

6.82 Doublet (d) 1H Ar-H4

Para to the ether

linkage; couples

with H5.

6.75 Singlet (s) 1H Ar-H2

Isolated proton

between Methyl

and Ether

groups.

6.72 Doublet (d) 1H Ar-H6

Ortho to the

ether linkage;

couples with H5.

4.15 Triplet (t) 2H O-CH₂

Deshielded by

oxygen;

diagnostic of

ether formation.

2.80 Triplet (t) 2H CH₂-CN

Shielded relative

to O-CH₂ but

deshielded by

the cyano group.

2.33 Singlet (s) 3H Ar-CH₃

Characteristic

methyl group on

the aromatic ring.

¹³C NMR Spectroscopy (100 MHz, CDCl₃)
The carbon spectrum confirms the presence of the nitrile group and the ether linkage.
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Shift (δ, ppm) Carbon Type Assignment Notes

157.8 Quaternary (Cq) Ar-C1 (Ipso-O)
Deshielded by direct

oxygen attachment.

139.8 Quaternary (Cq) Ar-C3 (Ipso-Me)
Shifted downfield by

methyl substitution.

129.4 CH Ar-C5 Meta carbon.

122.5 CH Ar-C4 Para to ether.

117.8 Quaternary (Cq) -CN (Nitrile)

Characteristic nitrile

region (~117-120

ppm).

115.6 CH Ar-C2
Isolated carbon

between substituents.

111.4 CH Ar-C6 Ortho to ether.

63.2 CH₂ O-CH₂ Ether carbon.

21.4 CH₃ Ar-CH₃ Methyl carbon.

18.6 CH₂ CH₂-CN
Nitrile-adjacent

methylene.

NMR Correlation Logic
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Figure 2: 1H-1H COSY connectivity and chemical shift logic.

Infrared Spectroscopy (FT-IR)
IR analysis is rapid for confirming functional group transformation (disappearance of OH,

appearance of CN).
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Wavenumber
(cm⁻¹)

Intensity Functional Group Mode

3050 - 3010 Weak Ar-C-H
Aromatic C-H

stretching.

2960 - 2870 Medium Aliph-C-H
Methyl and Methylene

C-H stretching.

2250 Medium/Sharp -C≡N
Diagnostic: Nitrile

stretching frequency.

1600, 1585 Medium C=C
Aromatic ring skeletal

vibrations.

1250 Strong C-O-C
Aryl alkyl ether

asymmetric stretch.

1040 Strong C-O-C
Symmetric ether

stretch.

780, 690 Strong Ar-H
Out-of-plane bending

(meta-substituted).

Mass Spectrometry (MS)
Method: Electron Impact (EI), 70 eV. The fragmentation pattern is dominated by the cleavage

of the ether chain and the stability of the tolyloxy/tropylium ions.

Molecular Ion (M⁺):m/z 161 (Moderate intensity)

Base Peak: Often m/z 91 (Tropylium) or m/z 121 (Cresol fragment).

Fragmentation Pathway
M⁺ (161): Intact molecule.

Loss of CH₂CN (M - 40): Cleavage of the propionitrile chain yields the m-tolyloxy

cation/radical (m/z 121).
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Loss of CO (121 → 93): Phenolic degradation.

Tropylium Formation (91): Rearrangement of the tolyl fragment (m/z 91), a hallmark of alkyl-

substituted benzenes.

Molecular Ion
[C10H11NO]+

m/z 161

[C7H7O]+
(m-Tolyloxy)
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Ether Cleavage

- CH2CN
(Loss of 40 Da)
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Figure 3: Proposed EI-MS fragmentation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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